2-(6,8-dimethyl-3-thia-5,11,13,20-tetrazapentacyclo[11.7.0.02,10.04,9.014,19]icosa-1(20),2(10),4(9),5,7,11,14,16,18-nonaen-12-yl)benzoic acid
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Overview
Description
This compound is a fascinating fusion of structural complexity. Its systematic name is 1-(10,10-dimethyl-3,3-dioxo-3-thia-4-azatricyclo[5.2.1.0(1,5)]dec-4-yl)-3-methylpent-4-en-1-one . Let’s break down its features:
Molecular Formula: C₁₆H₂₅NO₃S
Average Mass: 311.44 Da
Monoisotopic Mass: 311.16 Da
ChemSpider ID: 478673
Preparation Methods
Synthetic Routes:: While specific synthetic routes for this compound are not widely documented, it likely involves intricate steps due to its unique structure. Researchers would need to explore novel strategies to assemble the complex framework.
Industrial Production:: Unfortunately, industrial-scale production methods remain elusive
Chemical Reactions Analysis
Reactivity:: This compound likely participates in various chemical reactions:
Oxidation: Oxidative transformations could modify its functional groups.
Reduction: Reduction reactions might yield derivatives with altered properties.
Substitution: Substituents on the aromatic ring could undergo substitution reactions.
Thiol Reagents: Due to its thia and azatricyclo functionalities, thiol-based reagents (e.g., 1,3,4-thiadiazole-2,5-dithiol) could play a role.
Base-Catalyzed Reactions: Basic conditions may facilitate ring-opening reactions.
Major Products:: The specific products depend on reaction conditions, but exploring these transformations could yield valuable derivatives.
Scientific Research Applications
Chemistry::
Structural Studies: Investigating its conformational flexibility and interactions.
Catalysis: Assessing its potential as a catalyst or ligand.
Bioactivity Screening: Testing its effects on biological targets.
Drug Discovery: Exploring its pharmacological potential.
Materials Science: Its unique structure may inspire novel materials.
Functional Coatings:
Mechanism of Action
The precise mechanism remains speculative, but it likely interacts with specific molecular targets or pathways. Further research is needed to unravel its effects.
Comparison with Similar Compounds
Properties
Molecular Formula |
C24H16N4O2S |
---|---|
Molecular Weight |
424.5 g/mol |
IUPAC Name |
2-(6,8-dimethyl-3-thia-5,11,13,20-tetrazapentacyclo[11.7.0.02,10.04,9.014,19]icosa-1(20),2(10),4(9),5,7,11,14,16,18-nonaen-12-yl)benzoic acid |
InChI |
InChI=1S/C24H16N4O2S/c1-12-11-13(2)25-23-18(12)19-20(31-23)22-26-16-9-5-6-10-17(16)28(22)21(27-19)14-7-3-4-8-15(14)24(29)30/h3-11H,1-2H3,(H,29,30) |
InChI Key |
RJGGPDBDVRHBBV-UHFFFAOYSA-N |
Canonical SMILES |
CC1=CC(=NC2=C1C3=C(S2)C4=NC5=CC=CC=C5N4C(=N3)C6=CC=CC=C6C(=O)O)C |
Origin of Product |
United States |
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